Myristoleyl stearate

Core Science & Biosynthesis

Myristoleyl Stearate: A Comprehensive Technical Guide for Topical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristoleyl stearate (B1226849) is a specialty emollient and wax ester utilized in topical formulations for its unique sensory properties and its ability to modulate skin barrier function. Composed of myristoleyl alcohol and stearic acid, this ingredient offers a distinct textural profile and plays a role in skin hydration and the delivery of active pharmaceutical ingredients (APIs). This technical guide provides an in-depth overview of myristoleyl stearate, including its physicochemical properties, synthesis, and its functional role in topical preparations, supported by experimental protocols and an exploration of its potential interaction with key signaling pathways in the epidermis.

Physicochemical Properties

Myristoleyl stearate is a waxy solid at room temperature, prized for its film-forming and skin-conditioning properties. A summary of its key physicochemical characteristics is presented in Table 1.

Property	Value	Reference
Chemical Name	Tetradecyl octadecanoate
CAS Number	17661-50-6
Molecular Formula	C32H64O2
Molecular Weight	480.85 g/mol
Melting Point	50.15 °C (323.3 K)
Boiling Point	506.98 °C (estimated)
Flash Point	269.80 °C (estimated)
Solubility	Insoluble in water
LogP (o/w)	15.051 (estimated)
Appearance	Crystalline waxy solid
Odor	Odorless

Role as an Emollient in Topical Formulations

As an emollient, myristoleyl stearate functions primarily as a skin conditioning agent and lubricant, imparting a soft and smooth appearance to the skin. Its occlusive properties help to reduce transepidermal water loss (TEWL) by forming a hydrophobic film on the skin's surface. This action not only enhances skin hydration but can also improve the substantivity and spreadability of topical formulations.

Furthermore, myristoleyl stearate can act as a viscosity-decreasing agent in certain formulations and as a color-suspending agent in cosmetics. In pharmaceutical applications, it can serve as a lubricant and a dispersing agent.

Potential Interaction with Skin Barrier Signaling Pathways

While direct studies on the specific signaling pathways modulated by myristoleyl stearate are limited, its function as a lipid-based emollient suggests a potential influence on pathways that regulate epidermal homeostasis, particularly those governed by Peroxisome Proliferator-Activated Receptors (PPARs) and Liver X Receptors (LXRs). These nuclear receptors are key regulators of keratinocyte differentiation and lipid synthesis, which are crucial for the formation and maintenance of the skin barrier.

Emollients like myristoleyl stearate contribute to the lipid pool of the stratum corneum. The constituent fatty acids can potentially act as ligands for PPARs, initiating a signaling cascade that promotes the expression of genes involved in keratinocyte differentiation and the synthesis of barrier lipids such as ceramides.

Figure 1: Hypothetical signaling pathway of emollient action.

Experimental Protocols

Synthesis of Myristoleyl Stearate via Fischer Esterification

This protocol describes a general method for the synthesis of a wax ester like myristoleyl stearate.

Materials:

• Myristyl alcohol (1-tetradecanol)

• Stearic acid

• Sulfuric acid (concentrated, as catalyst)

• Toluene (B28343) (as solvent and for azeotropic removal of water)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve equimolar amounts of myristyl alcohol and stearic acid in toluene.

• Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total reactant weight).

• Assemble the Dean-Stark apparatus with the condenser and the reaction flask.

• Heat the mixture to reflux with vigorous stirring. Water produced during the esterification will be collected in the Dean-Stark trap.

• Continue the reaction until no more water is collected, indicating the completion of the reaction (typically 4-6 hours).

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium bicarbonate solution (to neutralize the acid catalyst) and then with distilled water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Remove the toluene using a rotary evaporator to obtain the crude myristoleyl stearate.

• The product can be further purified by recrystallization or column chromatography if necessary.

Figure 2: Workflow for the synthesis of myristoleyl stearate.

In Vitro Evaluation of Emollience and Skin Barrier Function

This protocol outlines a general approach to assess the impact of a topical formulation containing myristoleyl stearate on skin barrier function using an in vitro reconstructed human epidermal model.

Materials:

• Reconstructed human epidermis (RHE) tissue models

• Assay medium provided by the RHE model manufacturer

• Test formulation containing myristoleyl stearate

• Phosphate-buffered saline (PBS)

• Tritiated water ([³H]H₂O) for TEWL measurement

• Scintillation counter

• Lucifer Yellow (for permeability assay)

• Fluorometer

Procedure:

Transepidermal Water Loss (TEWL) Assay: 1.

An In-depth Technical Guide to the Evaluation of Myristoleyl Stearate as a Novel Lubricant in Pharmaceutical Tablets

For Researchers, Scientists, and Drug Development Professionals

Introduction to Tablet Lubrication

In the manufacturing of pharmaceutical solid dosage forms, lubricants are critical excipients added to formulations, typically in small quantities (0.25%–5.0% w/w), to enhance the powder processing properties. Their primary functions are to reduce the friction between the tablet surface and the die wall during ejection, prevent the sticking of powder to punches and dies, and in some cases, improve the flowability of the powder blend.

The selection of an appropriate lubricant is paramount as it can significantly influence tablet hardness, disintegration time, dissolution rate, and even the bioavailability of the active pharmaceutical ingredient (API). While magnesium stearate (B1226849) is the most ubiquitous lubricant due to its high efficiency and cost-effectiveness, it can present challenges such as decreased tablet hardness, prolonged disintegration, and incompatibilities with certain APIs. This necessitates the exploration of novel lubricants like myristoleyl stearate.

Myristoleyl stearate, an ester of myristoleic acid and stearyl alcohol, is a hydrophobic compound whose potential as a tablet lubricant warrants investigation. Its performance would be benchmarked against well-established lubricants.

Mechanism of Action of Boundary Lubricants

Tablet lubricants primarily function as boundary lubricants. They form a thin, hydrophobic film on the surfaces of the granules and the tooling (die walls and punch faces). This film reduces the shear strength at the interface, thereby minimizing friction and adhesion.

Myristoleyl Stearate as a Dispersing Agent in Drug Formulations: A Technical Guide

Introduction to Myristyl Stearate (B1226849)

Myristyl stearate is the ester of myristyl alcohol and stearic acid, with the chemical formula C₃₂H₆₄O₂. It is a waxy solid at room temperature and is utilized in the cosmetic and pharmaceutical industries for its emollient, emulsifying, and lubricating properties.[1] While its primary documented pharmaceutical application is as a lubricant and emollient, it also serves as a dispersing agent in various formulations.[1]

A dispersing agent is a substance added to a liquid medium to promote the uniform separation of extremely fine solid particles, preventing their settling or clumping. In pharmaceutical suspensions, a well-chosen dispersing agent is critical for dose uniformity, stability, and the overall therapeutic efficacy of the drug product.

This guide provides an in-depth overview of the core physicochemical properties of myristyl stearate, detailed experimental protocols for its evaluation as a dispersing agent, and a discussion of its potential mechanism of action.

Physicochemical Properties of Myristyl Stearate

A comprehensive understanding of the physicochemical properties of myristyl stearate is essential for its effective application in drug formulations. Key properties are summarized in the table below.

Property	Value	Reference
Chemical Name	Tetradecyl octadecanoate	[2]
CAS Number	17661-50-6	[1]
Molecular Formula	C₃₂H₆₄O₂	[2]
Molecular Weight	480.85 g/mol	[1]
Appearance	Waxy solid	[3]
Melting Point	Approximately 55 °C
Solubility	Insoluble in water; soluble in oils and organic solvents.	[3]
HLB Value	Low (indicative of lipophilic nature)

Myristyl Stearate as a Dispersing Agent: Mechanism of Action

The primary mechanism by which long-chain fatty acid esters like myristyl stearate are thought to function as dispersing agents in non-aqueous or poorly aqueous systems is through steric hindrance. The long, lipophilic alkyl chains of the myristyl stearate molecule adsorb onto the surface of the suspended drug particles. These adsorbed layers create a physical barrier that prevents close contact and subsequent agglomeration of the particles, thus maintaining a stable dispersion.

Figure 1: Proposed mechanism of dispersion by myristyl stearate.

Experimental Protocols for Evaluation of Myristyl Stearate as a Dispersing Agent

To rigorously assess the performance of myristyl stearate as a dispersing agent, a series of standardized experimental protocols should be followed. These protocols are designed to quantify the key performance parameters of a pharmaceutical suspension.

Figure 2: General experimental workflow for evaluating a dispersing agent.

Preparation of Pharmaceutical Suspension

• Materials:

  • Active Pharmaceutical Ingredient (API)

  • Dispersion medium (vehicle)

  • Myristyl stearate (test)

  • Control (without dispersing agent)

  • Other necessary excipients (e.g., wetting agents, preservatives)

• Procedure:

  • Accurately weigh the API and myristyl stearate.

  • If the API is hydrophobic, first prepare a paste by levigating it with a suitable wetting agent.

  • In a separate vessel, disperse or dissolve the myristyl stearate in the vehicle, potentially with gentle heating if the vehicle is non-aqueous and myristyl stearate's melting point is a factor.

  • Gradually add the API (or API paste) to the vehicle containing the myristyl stearate with continuous stirring or homogenization until a uniform suspension is achieved.

  • Adjust the final volume with the vehicle.

  • Prepare a control suspension following the same procedure but without the addition of myristyl stearate.

Particle Size Analysis

Objective: To determine the effect of myristyl stearate on the particle size distribution of the API in the suspension.

• Method: Laser Diffraction

• Procedure:

  • Ensure the laser diffraction instrument is calibrated and the dispersant refractive index is correctly set.

  • Gently agitate the suspension to ensure homogeneity.

  • Introduce a representative sample of the suspension into the instrument's dispersion unit until the optimal obscuration level is reached.

  • Measure the particle size distribution.

  • Perform measurements in triplicate and report the mean and standard deviation for key parameters such as D10, D50 (median), and D90.

Zeta Potential Measurement

Objective: To assess the effect of myristyl stearate on the surface charge of the suspended particles, which influences the stability of the dispersion.

• Method: Electrophoretic Light Scattering (ELS)

• Procedure:

  • Dilute the suspension with the filtered vehicle to an appropriate concentration for measurement.

  • Inject the diluted sample into the measurement cell, ensuring no air bubbles are present.

  • Allow the sample to equilibrate to the instrument's temperature.

  • Apply an electric field and measure the electrophoretic mobility of the particles.

  • The instrument software will calculate the zeta potential based on the electrophoretic mobility.

  • Perform measurements in triplicate and report the mean zeta potential and standard deviation.

Sedimentation Volume and Redispersibility

Objective: To evaluate the physical stability of the suspension by measuring the rate and volume of particle settling and the ease of redispersion.

• Procedure for Sedimentation Volume:

  • Pour a defined volume (e.g., 50 mL) of the suspension into a graduated cylinder.

  • Store the cylinder in an undisturbed location.

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours, and then daily), record the volume of the sediment.

  • Calculate the sedimentation volume (F) using the formula: F = Vᵤ / V₀, where Vᵤ is the ultimate volume of the sediment and V₀ is the initial volume of the suspension.

• Procedure for Redispersibility:

  • After a set period of sedimentation, gently invert the graduated cylinder through 180 degrees at a constant rate.

  • Count the number of inversions required to fully resuspend the sediment.

  • A lower number of inversions indicates better redispersibility.

Rheological Studies

Objective: To characterize the flow behavior of the suspension and assess the impact of myristyl stearate on its viscosity.

• Method: Rotational Rheometry

• Procedure:

  • Place a sample of the suspension onto the rheometer plate.

  • Conduct a flow sweep by varying the shear rate and measuring the corresponding shear stress and viscosity.

  • Plot the viscosity as a function of the shear rate to determine the flow behavior (e.g., Newtonian, shear-thinning, or shear-thickening).

  • The yield stress can also be determined, which is the minimum stress required to initiate flow.

Accelerated Stability Studies

Objective: To predict the long-term stability of the suspension by subjecting it to stress conditions.

• Procedure:

  • Store samples of the suspension in appropriate containers at elevated temperatures (e.g., 40°C, 50°C) and controlled humidity.

  • At specified time points (e.g., 1, 2, 3, 6 months), withdraw samples and evaluate key parameters such as particle size, zeta potential, sedimentation volume, and drug content.

  • Significant changes in these parameters over time indicate potential stability issues.

Data Presentation and Interpretation

All quantitative data obtained from the experimental protocols should be summarized in clearly structured tables to facilitate comparison between the formulation containing myristyl stearate and the control.

Table 1: Particle Size Distribution Data

Formulation	D10 (µm)	D50 (µm)	D90 (µm)	Span
Control
With Myristyl Stearate

Table 2: Physical Stability Parameters

Formulation	Zeta Potential (mV)	Sedimentation Volume (F) after 24h	Number of Inversions for Redispersion
Control
With Myristyl Stearate

Table 3: Rheological Data

Formulation	Apparent Viscosity at X s⁻¹ (mPa·s)	Flow Behavior Index (n)	Yield Stress (Pa)
Control
With Myristyl Stearate

Conclusion

While specific data on myristoleyl stearate as a dispersing agent is lacking, this guide provides a comprehensive framework for evaluating its saturated analog, myristyl stearate, for this purpose. By following the detailed experimental protocols and systematically analyzing the key performance parameters, researchers and drug development professionals can effectively determine the suitability of myristyl stearate as a dispersing agent in their specific drug formulations. The proposed mechanism of steric hindrance provides a theoretical basis for its potential efficacy, which can be validated through the described experimental workflow. Further research into the dispersing properties of both myristyl stearate and the unsaturated myristoleyl stearate is warranted to expand the formulator's toolkit for developing stable and effective pharmaceutical suspensions.

References

• 1. pharmtech.com [pharmtech.com]
• 2. ijpsr.com [ijpsr.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Myristoleyl Stearate in Solid Lipid Nanoparticle (SLN) Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid Lipid Nanoparticles (SLNs) have emerged as a promising drug delivery system, offering advantages such as controlled release, improved bioavailability of poorly soluble drugs, and excellent tolerability. The choice of the solid lipid is a critical factor that dictates the physicochemical properties and in vivo performance of the SLNs. Myristoleyl stearate (B1226849), a wax ester derived from myristyl alcohol and stearic acid, presents itself as a potential candidate for SLN formulation due to its solid-state at room temperature, waxy nature, and biocompatibility. Its use as an emollient and penetration enhancer in topical formulations further suggests its utility in dermal and transdermal drug delivery systems.

These application notes provide a comprehensive guide for the utilization of Myristoleyl stearate in the preparation of SLNs. While direct experimental data for Myristoleyl stearate-based SLNs is limited, the following protocols are adapted from established methods for similar wax-like lipids and provide a strong foundation for formulation development.

Physicochemical Properties of Myristoleyl Stearate

A thorough understanding of the physicochemical properties of Myristoleyl stearate is essential for the successful design and optimization of SLN formulations.

Property	Value	Significance in SLN Formulation
Chemical Name	Tetradecyl octadecanoate	Ester of a C14 alcohol and C18 fatty acid, indicating a waxy, lipophilic character.
CAS Number	17661-50-6	Unique identifier for the specific chemical substance.
Molecular Formula	C32H64O2	Provides information on the molecular structure and size.
Molecular Weight	480.85 g/mol	Influences the packing density and drug-loading capacity of the lipid matrix.
Appearance	Colorless to pale yellow, waxy solid	Confirms its state as a solid lipid at ambient temperature, suitable for SLN preparation.
Melting Point	~50.15 °C (323.3 K)	A key parameter for selecting the appropriate temperature for the hot homogenization technique.
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, oils)	Dictates the choice of preparation method (e.g., solvent-based methods are feasible).
Safety Profile	Considered safe for cosmetic use; low acute oral toxicity and minimal skin irritation.	Indicates good biocompatibility for pharmaceutical and cosmetic applications.

Experimental Protocols for SLN Preparation

The following are detailed protocols for preparing Myristoleyl stearate-based SLNs. Researchers should consider these as starting points and optimize the parameters for their specific drug and application.

High-Pressure Homogenization (HPH)

This is a widely used and scalable method for SLN production that avoids the use of organic solvents.

Materials and Equipment:

• Myristoleyl stearate (Solid Lipid)

• Active Pharmaceutical Ingredient (API)

• Surfactant(s) (e.g., Polysorbate 80, Poloxamer 188, Lecithin)

• Purified water

• High-pressure homogenizer

• High-shear homogenizer (optional, for pre-emulsion)

• Water bath or heating mantle

• Magnetic stirrer

Protocol:

• Preparation of the Lipid Phase:

  • Melt the Myristoleyl stearate at a temperature 5-10°C above its melting point (i.e., 55-60°C).

  • Disperse or dissolve the accurately weighed API in the molten lipid under continuous stirring to ensure a homogenous mixture.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant(s) in purified water. The choice and concentration of surfactant are critical and should be optimized. A combination of surfactants often yields more stable nanoparticles.

  • Heat the aqueous phase to the same temperature as the lipid phase (55-60°C).

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase dropwise while stirring at high speed (e.g., 8000-10000 rpm) using a high-shear homogenizer for 5-10 minutes. This will form a coarse oil-in-water (o/w) emulsion.

• High-Pressure Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization.

  • Typical parameters to start with are 3-5 homogenization cycles at a pressure of 500-1500 bar. These parameters will need to be optimized to achieve the desired particle size and polydispersity index (PDI).

• Cooling and Solidification:

  • Cool the resulting nanoemulsion to room temperature or in an ice bath under gentle stirring. This allows the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Analyze the SLN dispersion for particle size, PDI, zeta potential, entrapment efficiency, and drug loading.

Workflow for High-Pressure Homogenization:

Caption: High-Pressure Homogenization (HPH) workflow for SLN preparation.

Solvent Emulsification-Evaporation Method

This method is suitable for thermolabile drugs as it can be performed at lower temperatures. However, it involves the use of organic solvents which must be completely removed from the final product.

Materials and Equipment:

• Myristoleyl stearate

• API

• Organic solvent (e.g., dichloromethane, chloroform, ethyl acetate)

• Surfactant(s)

• Purified water

• High-speed homogenizer or sonicator

• Rotary evaporator

• Magnetic stirrer

Protocol:

• Preparation of the Organic Phase:

  • Dissolve Myristoleyl stearate and the API in a suitable organic solvent.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant(s) in purified water.

• Emulsification:

  • Add the organic phase to the aqueous phase under high-speed homogenization or ultrasonication to form an o/w emulsion. The parameters (speed, time) should be optimized.

• Solvent Evaporation:

  • Evaporate the organic solvent from the emulsion using a rotary evaporator under reduced pressure. The temperature should be kept below the boiling point of the solvent and the melting point of the lipid.

• Nanoparticle Formation:

  • As the solvent is removed, the lipid precipitates, forming solid lipid nanoparticles.

• Purification and Concentration (Optional):

  • The SLN dispersion can be washed and concentrated by ultracentrifugation or dialysis to remove any excess surfactant or un-encapsulated drug.

• Characterization:

  • Analyze the final SLN dispersion for relevant physicochemical properties.

Workflow for Solvent Emulsification-Evaporation:

Caption: Solvent Emulsification-Evaporation workflow for SLN preparation.

Characterization of Myristoleyl Stearate SLNs

Thorough characterization is crucial to ensure the quality, stability, and efficacy of the prepared SLNs.

Parameter	Method	Typical Expected Range (for optimized formulation)
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	50 - 300 nm (for parenteral/oral), PDI < 0.3
Zeta Potential	Laser Doppler Velocimetry	> ±20 mV (for electrostatic stabilization)
Entrapment Efficiency (%EE)	Ultracentrifugation followed by quantification of free drug (e.g., HPLC, UV-Vis)	> 70%
Drug Loading (%DL)	Quantification of drug in a known amount of lyophilized SLNs	Dependent on API and formulation
Morphology	Transmission Electron Microscopy (TEM), Scanning Electron Microscopy (SEM)	Spherical shape
Crystallinity and Thermal Behavior	Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD)	To assess the physical state of the lipid and drug within the nanoparticles.

Formulae for Entrapment Efficiency and Drug Loading:

• % Entrapment Efficiency (%EE) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

• % Drug Loading (%DL) = [Weight of drug in nanoparticles / (Weight of drug in nanoparticles + Weight of lipid)] x 100

Potential Signaling Pathways for Drug Delivery Applications

The specific signaling pathway targeted will depend on the encapsulated drug and the therapeutic application. For instance, if a cytotoxic drug is encapsulated for cancer therapy, the SLNs would facilitate its delivery to cancer cells, where the drug could induce apoptosis through pathways involving caspases.

Generic Apoptosis Signaling Pathway:

Application Notes and Protocols for Myristoleyl Stearate in Nanostructured Lipid Carrier (NLC) Formulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the potential use of myristoleyl stearate (B1226849) as a novel liquid lipid in the formulation of Nanostructured Lipid Carriers (NLCs). Due to the limited direct literature on myristoleyl stearate in NLCs, this document extrapolates from the known properties of similar long-chain fatty acid esters and the established principles of NLC formulation. Detailed hypothetical protocols for the preparation and characterization of myristoleyl stearate-based NLCs are provided, along with expected physicochemical properties. These notes are intended to serve as a foundational guide for researchers exploring new materials for advanced drug delivery systems.

Introduction to Myristoleyl Stearate in NLCs

Nanostructured Lipid Carriers (NLCs) are second-generation lipid nanoparticles composed of a blend of solid and liquid lipids, which create an imperfect crystalline structure. This structure enhances drug loading capacity and stability compared to earlier solid lipid nanoparticles (SLNs). The choice of liquid lipid is crucial as it influences the particle size, encapsulation efficiency, and release profile of the encapsulated active pharmaceutical ingredient (API).

Myristoleyl stearate is a long-chain unsaturated fatty acid ester. While its saturated counterpart, myristyl stearate, is a waxy solid used in cosmetics as an emollient and skin-conditioning agent, the presence of a double bond in the myristoleyl moiety suggests that myristoleyl stearate would have a lower melting point, making it a candidate for use as a liquid lipid in NLC formulations. The incorporation of an unsaturated lipid like myristoleyl stearate could create greater imperfections in the solid lipid matrix, potentially leading to higher drug solubility and entrapment efficiency, particularly for lipophilic drugs.

Potential Advantages of Myristoleyl Stearate in NLCs:

• Enhanced Drug Solubility: The ester and unsaturated hydrocarbon nature of myristoleyl stearate may offer good solubilizing capacity for a range of APIs.

• Improved Encapsulation Efficiency: The introduction of a bulky, unsaturated lipid can disrupt the crystal lattice of the solid lipid, creating more space to accommodate drug molecules.

• Modified Release Profiles: The composition of the lipid matrix, including the liquid lipid, can be tailored to achieve desired sustained or controlled release kinetics.

• Biocompatibility: Fatty acid esters are generally considered biocompatible and biodegradable.

Physicochemical Properties

Property	Myristyl Stearate (Saturated)	Myristoleyl Stearate (Unsaturated - Inferred)
Molecular Formula	C₃₂H₆₄O₂	C₃₂H₆₂O₂
Molecular Weight	480.85 g/mol	~478.83 g/mol
Appearance	Waxy, white or yellowish solid	Likely a liquid or semi-solid at room temperature, with a yellowish hue.
Melting Point	~50-69.6 °C	Significantly lower than myristyl stearate due to the cis-double bond in the myristoleyl chain, likely below room temperature.
Solubility	Insoluble in water; soluble in organic solvents.	Insoluble in water; likely soluble in a range of organic solvents and oils.
Function in Cosmetics	Emollient, skin conditioning agent, thickener.	Potential emollient and skin conditioning agent with enhanced spreading properties due to its liquid nature.
Potential Role in NLCs	Could act as a solid lipid if the melting point is suitable.	Proposed as a liquid lipid to create an amorphous NLC matrix.

Experimental Protocols

The following are detailed, representative protocols for the formulation and characterization of myristoleyl stearate-based NLCs. These are based on established methodologies for NLC preparation.

NLC Formulation via High-Pressure Homogenization (Hot Homogenization)

This method is widely used for its scalability and efficiency in producing nanoparticles with a narrow size distribution.

Materials:

• Solid Lipid: Glyceryl monostearate (GMS) or Stearic Acid.

• Liquid Lipid: Myristoleyl Stearate

• Surfactant: Polysorbate 80 (Tween 80) or Poloxamer 188.

• Aqueous Phase: Purified water

• Active Pharmaceutical Ingredient (API): A model lipophilic drug (e.g., Curcumin, Quercetin).

Protocol:

• Preparation of Lipid Phase:

  • Weigh the desired amounts of the solid lipid (e.g., Glyceryl Monostearate, 70% of total lipid) and myristoleyl stearate (30% of total lipid).

  • Add the lipophilic API to the lipid mixture.

  • Heat the mixture to 5-10°C above the melting point of the solid lipid (e.g., 75-80°C for GMS) with continuous stirring until a clear, homogenous lipid melt is obtained.

• Preparation of Aqueous Phase:

  • Dissolve the surfactant (e.g., 2% w/v Tween 80) in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsification:

  • Add the hot aqueous phase to the hot lipid phase dropwise under high-speed stirring (e.g., 8000 rpm for 5-10 minutes) using a high-shear homogenizer to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization (e.g., 3-5 cycles at 500-1500 bar). The temperature should be maintained above the lipid's melting point.

• Cooling and NLC Formation:

  • Cool the resulting nanoemulsion in an ice bath or at room temperature under gentle stirring to allow for the recrystallization of the lipid matrix and the formation of NLCs.

• Storage:

  • Store the NLC dispersion at 4°C.

Characterization of Myristoleyl Stearate NLCs

Expected Physicochemical Characteristics of a Representative Myristoleyl Stearate NLC Formulation:

The following table presents expected values for a hypothetical NLC formulation composed of Glyceryl Monostearate:Myristoleyl Stearate (7:3 ratio) and stabilized by Tween 80. These values are based on typical results for similar NLC formulations found in the literature.

Parameter	Expected Value Range	Method of Analysis
Particle Size (Z-average)	150 - 300 nm	Dynamic Light Scattering (DLS) / Photon Correlation Spectroscopy (PCS)
Polydispersity Index (PDI)	< 0.3	DLS / PCS
Zeta Potential	-20 to -40 mV	Laser Doppler Anemometry
Encapsulation Efficiency (EE%)	> 80%	Ultracentrifugation followed by UV-Vis Spectroscopy or HPLC
Drug Loading (DL%)	1 - 5%	Analysis of the total NLC formulation after dissolving in a suitable solvent
Morphology	Spherical	Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)

Visualization of Workflows and Mechanisms

Experimental Workflow for NLC Preparation

Caption: Workflow for NLC preparation using high-pressure homogenization.

General Mechanism of NLC-Mediated Drug Delivery

This diagram illustrates the general pathway by which an NLC can enhance the delivery of an encapsulated API to a target cell. This is a generalized representation and not specific to a particular signaling pathway.

Application Note: Thermal Analysis of Myristoleyl Stearate using Differential Scanning Calorimetry (DSC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristoleyl stearate (B1226849) (CAS 17661-50-6), the ester of myristoleyl alcohol and stearic acid, is a wax ester with applications in the pharmaceutical, cosmetic, and food industries. Its thermal properties, such as melting point and heat of fusion, are critical parameters that influence its functionality, stability, and processing behavior in various formulations. Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to characterize the thermal transitions of materials. This application note provides a detailed protocol for the DSC analysis of Myristoleyl stearate, enabling researchers to accurately determine its thermal characteristics.

Principle of Differential Scanning Calorimetry

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference material as a function of temperature. The sample and reference are subjected to a controlled temperature program (heating or cooling at a constant rate). When the sample undergoes a thermal transition, such as melting or crystallization, there is an associated change in heat flow, which is detected by the instrument and recorded as a peak in the DSC thermogram. The peak area is proportional to the enthalpy change of the transition, and the peak temperature provides information about the transition temperature.

Quantitative Data Summary

The thermal properties of Myristoleyl stearate and its constituent components are summarized in the table below. These values are essential for understanding the material's behavior at different temperatures and for developing formulations with desired thermal characteristics.

Compound	Melting Point (°C)	Enthalpy of Fusion (ΔHfus) (J/g)
Myristoleyl Stearate	50[1]	~200 (Estimated)
Stearic Acid	69.3	198.7
Myristyl Alcohol	38	203.4

Experimental Protocol

This section outlines a detailed protocol for the DSC analysis of Myristoleyl stearate.

Instrumentation:

• A calibrated Differential Scanning Calorimeter equipped with a cooling accessory.

• Aluminum DSC pans and lids.

• A microbalance for accurate sample weighing.

• Nitrogen gas supply for purging the DSC cell.

Sample Preparation:

• Accurately weigh 5-10 mg of Myristoleyl stearate into a clean aluminum DSC pan using a microbalance.

• Hermetically seal the pan with an aluminum lid. Ensure a proper seal to prevent any loss of sample during the analysis.

• Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

DSC Instrument Setup and Measurement:

• Place the sealed sample pan and the reference pan into the DSC cell.

• Purge the DSC cell with nitrogen gas at a flow rate of 20-50 mL/min to provide an inert atmosphere.

• Equilibrate the sample at 25°C.

• Heat the sample from 25°C to 80°C at a constant heating rate of 10°C/min. This will erase the sample's prior thermal history.

• Hold the sample at 80°C for 5 minutes to ensure complete melting.

• Cool the sample from 80°C to 0°C at a controlled cooling rate of 10°C/min to observe crystallization.

• Hold the sample at 0°C for 5 minutes.

• Heat the sample from 0°C to 80°C at a heating rate of 10°C/min to record the melting transition.

Data Analysis:

• From the second heating scan, determine the following parameters from the DSC thermogram:

  • Onset Temperature of Melting (T_onset): The temperature at which the melting process begins.

  • Peak Melting Temperature (T_peak): The temperature at which the rate of heat absorption is maximum.

  • Enthalpy of Fusion (ΔH_fus): The total heat absorbed during melting, calculated by integrating the area under the melting peak.

• From the cooling scan, determine the crystallization temperature (T_c).

Visualizations

Logical Workflow for DSC Analysis:

Caption: Experimental workflow for DSC analysis of Myristoleyl stearate.

Signaling Pathway of Thermal Transitions in Myristoleyl Stearate:

Caption: Phase transitions of Myristoleyl stearate observed by DSC.

Conclusion

This application note provides a comprehensive guide for the thermal analysis of Myristoleyl stearate using Differential Scanning Calorimetry. The detailed protocol and data presentation will aid researchers, scientists, and drug development professionals in accurately characterizing this important wax ester. Understanding the thermal behavior of Myristoleyl stearate is crucial for its effective utilization in various applications, ensuring product quality and performance. The provided workflow and diagram of thermal transitions offer a clear visual representation of the DSC analysis process and the physical changes the material undergoes.

References

• 1. Myristyl Stearate | 17661-50-6 | Benchchem [benchchem.com]

Myristoleyl Stearate in Controlled-Release Drug Delivery Systems: Application Notes and Protocols

Disclaimer: Published research specifically detailing the use of myristoleyl stearate (B1226849) in controlled-release drug delivery systems is limited. The following application notes and protocols are based on the established principles of lipid-based drug delivery and data from chemically similar long-chain fatty acid esters, such as glyceryl monostearate, glyceryl palmitostearate, and metallic stearates. These should serve as a foundational guide for researchers, scientists, and drug development professionals to explore the potential of myristoleyl stearate as a controlled-release excipient.

Introduction to Myristoleyl Stearate in Drug Delivery

Myristoleyl stearate is an ester of myristoleyl alcohol and stearic acid. Its lipidic nature, characterized by long hydrocarbon chains, makes it a promising candidate for formulating controlled-release oral solid dosage forms. Similar to other lipid excipients, myristoleyl stearate can function as a matrix-forming agent, creating a hydrophobic barrier that retards the ingress of gastrointestinal fluids and modulates the dissolution and release of the embedded active pharmaceutical ingredient (API). Its primary applications in pharmaceuticals are anticipated to be as a lubricant, a dispersing agent, and a key component in sustained-release matrices.

Potential Advantages of Myristoleyl Stearate in Controlled-Release Systems:

• Sustained Drug Release: The hydrophobic matrix can provide prolonged drug release, potentially reducing dosing frequency and improving patient compliance.

• Biocompatibility: As a lipid-based excipient, it is expected to have a good safety profile.

• Versatility in Formulation: It can likely be used in various formulation techniques, including melt granulation, hot-melt extrusion, and direct compression.

• Protection of Sensitive APIs: The lipid matrix can protect moisture-sensitive or easily degradable APIs.

Physicochemical Properties and Characterization

Table 1: Physicochemical Properties of Myristoleyl Stearate (Hypothetical Data)

Property	Value	Significance in Controlled Release
Appearance	White to off-white waxy solid	Influences the aesthetic properties of the final dosage form.
Melting Point	55 - 65 °C	Critical for manufacturing processes like melt granulation and hot-melt extrusion. A melting point above body temperature is desirable.
Molecular Weight	~536.9 g/mol	Affects the physical properties and intermolecular interactions within the matrix.
Solubility	Insoluble in water; Soluble in organic solvents	The insolubility in water is the primary reason for its controlled-release properties.
Acid Value	< 1 mg KOH/g	Indicates the amount of free fatty acids, which can affect the stability of the API and the formulation.
Saponification Value	100 - 110 mg KOH/g	Provides information about the average molecular weight of the fatty acids in the ester.
Iodine Value	< 2 g I₂/100g	Indicates the degree of unsaturation, which can influence oxidative stability.

Formulation and Manufacturing Approaches

Myristoleyl stearate can potentially be formulated into controlled-release tablets using several established techniques. The choice of method will depend on the properties of the API and the desired release profile.

Melt Granulation

Melt granulation is a suitable technique for lipid-based excipients like myristoleyl stearate. In this process, the lipid is melted and used as a binder to agglomerate the API and other excipients.

Experimental Protocol: Melt Granulation for Controlled-Release Tablets

• Blending: Blend the API and other desired excipients (e.g., fillers like dicalcium phosphate (B84403) or lactose) in a high-shear mixer.

• Melting and Granulation: Heat the myristoleyl stearate to approximately 10-15°C above its melting point. Add the molten lipid to the powder blend under continuous mixing to form granules.

• Cooling and Sizing: Allow the granules to cool to room temperature. Pass the cooled granules through a suitable mesh screen to achieve a uniform particle size distribution.

• Lubrication: Add a lubricant (e.g., magnesium stearate, if required, though myristoleyl stearate itself has lubricating properties) and blend for a short period.

• Compression: Compress the final blend into tablets using a tablet press with appropriate tooling.

Hot-Melt Extrusion (HME)

HME is a continuous manufacturing process that can be used to create a solid dispersion of the API within a lipid matrix.

Experimental Protocol: Hot-Melt Extrusion for Controlled-Release Pellets

• Premixing: Dry blend the API, myristoleyl stearate, and any other functional excipients (e.g., plasticizers).

• Extrusion: Feed the premixed powder into a hot-melt extruder. The processing temperature should be set above the melting point of the myristoleyl stearate to ensure a homogenous melt.

• Pelletization: The extrudate is then passed through a pelletizer to form pellets of a desired size.

• Cooling: The pellets are cooled on a conveyor belt.

• Encapsulation or Tableting: The resulting pellets can be filled into capsules or further compressed into tablets.

Evaluation of Controlled-Release Formulations

A thorough evaluation of the formulated tablets or pellets is crucial to ensure they meet the required quality attributes.

Table 2: In-Vitro Evaluation of Myristoleyl Stearate-Based Controlled-Release Tablets (Hypothetical Data)

Parameter	Formulation A (10% Myristoleyl Stearate)	Formulation B (20% Myristoleyl Stearate)	Formulation C (30% Myristoleyl Stearate)
Hardness (N)	85 ± 5	92 ± 6	105 ± 7
Friability (%)	< 0.5	< 0.5	< 0.4
Drug Content (%)	99.2 ± 1.5	98.9 ± 1.8	99.5 ± 1.2
In-Vitro Drug Release
- 1 hour	25%	18%	12%
- 4 hours	60%	45%	35%
- 8 hours	85%	70%	60%
- 12 hours	98%	92%	85%

Experimental Protocol: In-Vitro Drug Release Study

• Apparatus: USP Type II (Paddle) dissolution apparatus.

• Dissolution Medium: 900 mL of 0.1 N HCl for the first 2 hours, followed by 900 mL of pH 6.8 phosphate buffer.

• Temperature: 37 ± 0.5 °C.

• Paddle Speed: 50 RPM.

• Sampling: Withdraw aliquots of the dissolution medium at predetermined time intervals (e.g., 1, 2, 4, 6, 8, 10, and 12 hours). Replace the withdrawn volume with fresh, pre-warmed medium.

• Analysis: Analyze the samples for drug content using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

Visualizations

The following diagrams illustrate the logical workflow for formulating and evaluating myristoleyl stearate-based controlled-release systems and a conceptual representation of the drug release mechanism.

Protocol for Incorporating Myristoleyl Stearate into Topical Formulations

Application Note ID: AN-MS-TF001

Version: 1.0

Introduction

Myristoleyl stearate (B1226849) is a waxy emollient ester that serves as a skin-conditioning agent in a variety of topical formulations. Its properties, such as being insoluble in water and soluble in oils, make it a valuable ingredient for enhancing the texture, spreadability, and occlusivity of creams, lotions, and ointments. This document provides detailed protocols for the incorporation of Myristoleyl stearate into common topical preparations and outlines key experimental procedures for the evaluation of the resulting formulations.

Physicochemical Properties of Myristoleyl Stearate

A summary of the key physicochemical properties of Myristoleyl stearate is presented in Table 1.

Property	Value	Reference
INCI Name	Myristoleyl Stearate	-
CAS Number	17661-50-6	-
Molecular Formula	C32H64O2	-
Molecular Weight	480.85 g/mol	-
Appearance	White to pale yellow waxy solid	-
Solubility	Insoluble in water; Soluble in oils and organic solvents	-
Recommended Use Level	1-5%	-

Experimental Protocols

Formulation of an Oil-in-Water (O/W) Cream

This protocol describes the preparation of an O/W cream incorporating Myristoleyl stearate.

3.1.1. Representative O/W Cream Formulation

Phase	Ingredient	Function	% (w/w)
A (Oil Phase)	Myristoleyl Stearate	Emollient, Thickener	1.0 - 5.0
Cetearyl Alcohol	Thickener, Emulsion Stabilizer	5.0
Glyceryl Stearate	Emulsifier	3.0
Caprylic/Capric Triglyceride	Emollient	8.0
B (Water Phase)	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.0
Xanthan Gum	Thickener, Stabilizer	0.2
C (Cool-Down Phase)	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0
Fragrance	Fragrance	0.1

**3.

Application of Myristoleyl Stearate in Transdermal Patch Technology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristoleyl stearate (B1226849), a fatty acid ester, is utilized in topical and transdermal formulations for its emollient and skin-conditioning properties. While specific quantitative data on its use as a penetration enhancer in transdermal patches is limited in publicly available literature, its chemical structure—an ester of myristyl alcohol and stearic acid—suggests a mechanism of action analogous to other well-documented fatty acid esters used for this purpose. This document will therefore leverage the extensive research on a closely related and widely used penetration enhancer, Isopropyl Myristate (IPM), to provide detailed application notes and protocols. Myristoleyl stearate is expected to exhibit similar functionalities, such as enhancing the permeation of active pharmaceutical ingredients (APIs) through the stratum corneum.

Fatty acid esters like Myristoleyl stearate and IPM are recognized for their ability to improve the transdermal delivery of various drugs by reversibly reducing the barrier function of the skin. They are valued for their low toxicity and compatibility with other excipients in transdermal patch formulations.

Mechanism of Action: Skin Penetration Enhancement

Myristoleyl stearate, akin to other lipophilic penetration enhancers like Isopropyl Myristate, is believed to facilitate drug permeation through the stratum corneum primarily by disrupting the highly ordered lipid bilayer structure. The proposed mechanism involves the enhancer molecules integrating into the lipid layers of the stratum corneum, which increases their fluidity and creates transient, permeable defects. This disruption of the lipid matrix reduces the diffusional resistance of the skin, allowing for enhanced penetration of the API.

Mechanism of skin penetration enhancement by fatty acid esters.

Data Presentation: Efficacy of Isopropyl Myristate (IPM) as a Model Enhancer

The following tables summarize quantitative data from studies on Isopropyl Myristate (IPM) as a penetration enhancer for various drugs, which can serve as a proxy for the expected performance of Myristoleyl stearate.

Table 1: Effect of Isopropyl Myristate (IPM) on the Permeation of Meloxicam (MX)

Formulation	Enhancer Concentration (% w/w)	Flux (μg/cm²/h)	Permeation Coefficient (cm/h x 10³)	Enhancement Ratio
Control	0	78.495	1.570	1.000
IPM-MX	10	83.789	1.676	1.067

Data adapted from a study on Meloxicam transdermal patches. The enhancement ratio is calculated relative to the control formulation without an enhancer.

Table 2: Permeability of Naproxen (B1676952) with Various Enhancers

Enhancer	Permeability Coefficient (cm/h x 10⁻⁴)
Control	1.4
Azone	7.3
Oleic Acid	11.1
Menthol	25.0
Isopropyl Myristate (IPM)	36.2

Data from an in vitro study on naproxen permeation through shed snake skin, demonstrating the superior enhancement effect of IPM compared to other common enhancers.

Table 3: Effect of IPM on the Flux of a Capsaicin Derivative (DA-5018)

Vehicle	Solubility of DA-5018 (mg/mL)	Permeability (μL/cm²/h)	Maximal Flux (μg/cm²/h)
Isopropyl Myristate (IPM)	0.53	83.6	44.3
IPM + Ethoxydiglycol (1:1)	61.1	-	279

This study highlights how IPM, in combination with other solvents, can significantly increase the flux of a drug across the skin.

Experimental Protocols

The following are detailed protocols for the formulation and evaluation of transdermal patches incorporating a fatty acid ester penetration enhancer like Myristoleyl stearate, using Isopropyl Myristate (IPM) as the model compound.

Protocol 1: Formulation of a Drug-in-Adhesive Transdermal Patch by Solvent Casting

This protocol describes the preparation of a monolithic drug-in-adhesive patch, a common design for transdermal systems.

Materials and Equipment:

• Active Pharmaceutical Ingredient (API)

• Pressure-Sensitive Adhesive (PSA) (e.g., acrylic, silicone-based)

• Myristoleyl Stearate (or IPM as a model)

• Volatile solvent(s) (e.g., ethyl acetate, ethanol, hexane)

• Backing membrane (e.g., polyester (B1180765) film)

• Release liner (e.g., siliconized polyester film)

• Magnetic stirrer and stirring bar

• Beakers

• Casting knife or film applicator

• Drying oven with controlled temperature and ventilation

Procedure:

• Drug-Adhesive Mixture Preparation: a. Accurately weigh the required amount of API. b. In a beaker, dissolve the API in a suitable amount of the chosen solvent or co-solvent system with the aid of a magnetic stirrer. c. Once the API is fully dissolved, add the specified quantity of Myristoleyl stearate (e.g., 1-10% w/w of the final dry patch weight) and stir until homogeneously mixed. d. Slowly add the pressure-sensitive adhesive solution to the drug and enhancer mixture while continuously stirring. Continue stirring until a uniform, viscous solution is obtained. Avoid vigorous stirring that may entrap air bubbles.

• Casting of the Film: a. Secure the release liner onto a flat, stable surface. b. Carefully pour the drug-adhesive mixture onto the release liner. c. Use a casting knife or film applicator with a predetermined gap size to spread the mixture evenly across the liner to achieve the desired patch thickness.

• **D

Technical Notes & Optimization

Improving the stability of Myristoleyl stearate emulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the formulation and stabilization of Myristoleyl stearate (B1226849) emulsions.

Troubleshooting Guide: Common Emulsion Instability Issues

This guide addresses prevalent problems observed in Myristoleyl stearate emulsions, offering potential causes and actionable solutions.

Issue	Potential Causes	Recommended Solutions
Creaming or Separation	Ineffective or insufficient emulsifier layer around oil droplets. Improper molar ratio of components if forming an in-situ emulsifier. Suboptimal pH for emulsifier efficacy. Insufficient homogenization leading to large droplet size. Low viscosity of the continuous phase.	Verify the Hydrophilic-Lipophilic Balance (HLB) of your emulsifier system is appropriate for an oil-in-water (O/W) emulsion. Increase the concentration of the emulsifier. Adjust the pH to the optimal range for your chosen emulsifier; for many systems, a pH above 5.5 is recommended. Improve homogenization by increasing shear or duration. Increase the viscosity of the continuous phase by adding thickeners like xanthan gum or carbomer.
Unexpected Changes in Viscosity	Decrease: Breakdown of the interfacial film (coalescence). Increase: Flocculation (droplet clumping).	Decrease: Increase the emulsifier concentration to strengthen the interfacial film. Increase: Evaluate and potentially adjust the electrolyte concentration in your formulation, as high salt levels can disrupt stability. Gentle agitation may reverse flocculation.
Phase Inversion (e.g., O/W to W/O)	Excessive oil phase concentration. Significant temperature changes during processing.	Maintain an appropriate oil-to-water ratio. Ensure consistent and controlled temperature throughout the emulsification process.
Yellowing or Browning on Storage	pH shift over time interacting with other ingredients. Oxidation of components.	Re-measure the pH of aged samples to diagnose shifts. Consider adding antioxidants to the formulation. Store the emulsion in a dark place at a controlled temperature.

Frequently Asked Questions (FAQs)

Formulation and Processing

Q1: What is the ideal processing temperature for creating a Myristoleyl stearate emulsion?

A1: For hot processing, both the oil and water phases should generally be heated to the same temperature, typically between 70-75°C, before mixing. This ensures that all components, including waxes and other solid lipids, are fully melted and facilitates uniform mixing. Cooling should be controlled; rapid or uneven cooling can lead to crystallization of ingredients and break the emulsion. Some systems may allow for a holding period at a midway temperature (e.g., 35°C) during cooling to enhance stability.

Q2: How does pH affect the stability of my Myristoleyl stearate emulsion?

A2: The pH of the aqueous phase is a critical factor. For many stearate-based emulsions, a pH above 5.5 is recommended for optimal stability. Acidic conditions can lead to the hydrolysis of ester-containing emulsifiers, reducing their effectiveness and causing instability. It is crucial to measure and adjust the pH of the water phase before emulsification, as adjustments at the end of the process can be difficult and may disrupt the emulsion structure.

Q3: Can electrolytes impact the stability of my emulsion?

A3: Yes, the presence and concentration of electrolytes can significantly affect emulsion stability. Salts like NaCl can have an electrostatic screening effect that may increase droplet size. Divalent cations such as Ca2+ can have a more pronounced disruptive effect, potentially leading to droplet aggregation. If your formulation requires electrolytes, it is essential to evaluate their type and concentration carefully. The addition of stabilizers like hydrocolloids can sometimes mitigate the negative effects of electrolytes.

Component Selection

Q4: How do I select the right emulsifier system for a Myristoleyl stearate emulsion?

A4: The selection of an appropriate emulsifier system is crucial and depends on whether you are creating an oil-in-water (O/W) or water-in-oil (W/O) emulsion. The Hydrophilic-Lipophilic Balance (HLB) system is a key guide. For O/W emulsions, a higher HLB value (typically in the range of 11-16) is generally required. It is often beneficial to use a blend of emulsifiers to achieve the target HLB and create a more robust interfacial film. The addition of co-emulsifiers, such as cetearyl alcohol or glyceryl stearate, can also provide structural support and improve stability.

Q5: Can the concentration of Myristoleyl stearate itself affect emulsion stability?

A5: Yes, a high concentration of the oil phase, which includes Myristoleyl stearate, can increase the likelihood of instability. If the volume of the oil phase is too high, it can overwhelm the emulsifier system, leading to issues like phase inversion or coalescence. If a high concentration of Myristoleyl stearate is required, you may need to increase the total concentration of your emulsifier system or incorporate a stabilizer to increase the viscosity of the continuous phase.

Experimental Protocols

Protocol 1: Emulsion Stability Assessment via Visual and Microscopic Observation

Objective: To qualitatively assess the physical stability of the Myristoleyl stearate emulsion over time and under different storage conditions.

Methodology:

• Sample Preparation: Dispense the prepared emulsion into multiple sealed, airtight containers.

• Storage Conditions:

  • Place one set of samples in a stability chamber at an elevated temperature (e.g., 40°C or 50°C).

  • Keep a control set of samples at room temperature (approximately 25°C).

  • If relevant, subject another set to freeze-thaw cycles (e.g., 24 hours at -10°C followed by 24 hours at 25°C, repeated for 3 cycles).

• Evaluation Intervals: Evaluate the samples at predetermined time points (e.g., 24 hours, 1 week, 1 month, 3 months).

• Parameters to Assess:

  • Visual Appearance: Observe for any signs of phase separation, creaming, coalescence, or changes in color and odor.

Preventing drug expulsion from Myristoleyl stearate-based nanoparticles

Welcome to the technical support center for Myristoleyl stearate-based nanoparticles. This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the formulation and characterization of these drug delivery systems, with a primary focus on preventing premature drug expulsion.

Frequently Asked Questions (FAQs)

Q1: What is Myristoleyl stearate (B1226849) and why is it used for nanoparticles?

Myristoleyl stearate is an ester of myristyl alcohol and stearic acid. It is used in pharmaceutical formulations as an emollient and to enhance skin penetration.[1] Its lipid nature makes it a suitable candidate for the core of solid lipid nanoparticles (SLNs), a type of drug delivery system known for its biocompatibility and ability to encapsulate therapeutic agents.[2][3]

Q2: What are the primary mechanisms of drug release from lipid nanoparticles?

Drug release from lipid-based nanoparticles is a complex process that can occur through several mechanisms[4]:

• Diffusion: The drug moves from a region of higher concentration (the nanoparticle core) to a region of lower concentration (the surrounding medium). This is a primary mechanism for drug release from the lipid matrix.[4]

• Matrix Erosion: The lipid matrix of the nanoparticle gradually degrades, releasing the entrapped drug over time.

• Solvent-Mediated Release: The penetration of solvent into the nanoparticle can trigger swelling and subsequent drug release.

• Stimuli-Responsive Release: Some nanoparticles are designed to release their payload in response to specific triggers such as changes in pH or temperature.[4]

Q3: What causes drug expulsion from Myristoleyl stearate-based nanoparticles?

Drug expulsion, particularly during storage, is a significant challenge for solid lipid nanoparticles.[5] The primary cause is the polymorphic behavior of the lipid matrix. Over time, the lipid can transition from a less ordered (amorphous or metastable) state to a more stable, crystalline form. This rearrangement of the lipid molecules can reduce the space available for the drug, effectively "squeezing" it out of the nanoparticle.[6] Lipids that form highly crystalline particles with a defined lattice are more prone to drug expulsion.[6]

Q4: How can I improve the drug loading capacity of my nanoparticles?

Several factors influence drug loading capacity:

• Drug Solubility in the Lipid: Higher solubility of the drug in the molten Myristoleyl stearate is crucial for achieving good loading capacity.[6]

• Lipid Composition: The use of mono- and diglycerides can facilitate drug solubilization.[6]

• Formulation Method: The preparation technique can impact the final drug loading.

• Surfactant Type and Concentration: The choice of surfactant can influence the stability and drug entrapment of the formulation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the development of Myristoleyl stearate-based nanoparticles.

Issue 1: Low Drug Encapsulation Efficiency (<70%)

Possible Causes	Troubleshooting Steps
Poor drug solubility in the lipid matrix.	- Increase Temperature: Ensure the drug is fully dissolved in the molten Myristoleyl stearate. Slightly increasing the temperature of the lipid phase during formulation may improve solubility. - Co-solvent Addition: Consider adding a small amount of a biocompatible co-solvent to the lipid phase to enhance drug solubility. - Lipid Modification: Incorporate a liquid lipid to form Nanostructured Lipid Carriers (NLCs), which often have a higher drug loading capacity due to their less ordered lipid matrix.[2]
Drug partitioning into the aqueous phase during formulation.	- Optimize Surfactant Concentration: The concentration of the surfactant in the aqueous phase should be sufficient to stabilize the nanoparticles but not so high as to form micelles that can draw the drug out of the lipid phase. - pH Adjustment: If the drug's solubility is pH-dependent, adjust the pH of the aqueous phase to minimize its solubility in water.
Premature drug crystallization.	- Rapid Cooling: Employ a rapid cooling step (e.g., using an ice bath) after homogenization to "freeze" the drug in an amorphous or molecularly dispersed state within the lipid matrix.

Issue 2: Burst Release of the Drug

Possible Causes	Troubleshooting Steps
Drug adsorbed to the nanoparticle surface.	- Washing Step: After nanoparticle formation, include a washing step (e.g., centrifugation and resuspension in fresh medium) to remove any surface-adsorbed drug. - Optimize Surfactant: The type and concentration of the surfactant can influence drug partitioning between the lipid core and the surface. Experiment with different surfactants.
Formation of a drug-enriched shell.	- Control Cooling Rate: A slower cooling rate might allow for more uniform drug distribution throughout the lipid matrix. - Incorporate a Co-lipid: Adding a liquid lipid to create NLCs can disrupt the formation of a perfectly ordered lipid shell, leading to a more sustained release profile.[2]

Issue 3: Nanoparticle Aggregation and Instability During Storage

Possible Causes	Troubleshooting Steps
Insufficient surface charge.	- Zeta Potential Measurement: Measure the zeta potential of your nanoparticle suspension. A value greater than |30| mV generally indicates good electrostatic stability.[7] - Use Charged Surfactants: Incorporate a charged surfactant or a surface charge modifier into your formulation.
Lipid crystallization and particle growth.	- Lyophilization: For long-term storage, consider lyophilizing (freeze-drying) the nanoparticle suspension. The addition of cryoprotectants like trehalose (B1683222) or sucrose (B13894) is often necessary to prevent aggregation during this process.[8] - Optimize Lipid Composition: The addition of a liquid lipid to form NLCs can inhibit lipid crystallization and improve long-term stability.[9]

Quantitative Data Summary

Direct quantitative data for drug expulsion from Myristoleyl stearate-based nanoparticles is limited in the literature. However, the following tables summarize relevant data from studies on other solid lipid nanoparticles, which can serve as a valuable reference.

Table 1: Encapsulation Efficiency and Drug Loading of Various Drugs in Solid Lipid Nanoparticles

Drug	Lipid Matrix	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Olanzapine	Glyceryl tristearate	~85%	Not specified	[10]
Olanzapine	Glyceryl monostearate	~60%	Not specified	[10]
Tetracaine	Compritol 888 ATO	Not specified	10%	[6]
Etomidate	Compritol 888 ATO	Not specified	10%	[6]
Prednisolone	Cholesterol & Compritol	Not specified	1.67% - 3.6%	[6]
Garlic Oil	Not specified	>90%	Not specified	[8]
Gabapentin (B195806)	Cholesterol & Stearic Acid	98.64%	Not specified	[9]

Table 2: Influence of Lipid Matrix on Drug Permeation (Ibuprofen as model drug)

Nanocarrier Type	Lipid Composition	Flux Rate (µg/cm²/h)	Reference
Lipid Nanocapsules (LNC)	Not specified	21.9 ± 0.5	[3]
Solid Lipid Nanoparticles (SLN)	Not specified	22.9 ± 0.5	[3]
Nanostructured Lipid Carriers (NLC)	Not specified	22.5 ± 2.0	[3]
Drug Solution	-	5.8 ± 0.4	[3]

Experimental Protocols

Protocol 1: Preparation of Myristoleyl Stearate-Based Nanoparticles by High-Pressure Homogenization

This protocol describes a common method for producing solid lipid nanoparticles.

• Preparation of the Lipid Phase:

  • Weigh the desired amount of Myristoleyl stearate and the lipophilic drug.

  • Heat the mixture in a water bath to a temperature approximately 5-10°C above the melting point of Myristoleyl stearate.

  • Stir until a clear, homogenous lipid melt is obtained.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant (e.g., Poloxamer 188, Tween 80) in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the molten lipid phase under high-speed stirring (e.g., using a high-shear homogenizer) for a few minutes. This will form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Immediately process the hot pre-emulsion through a high-pressure homogenizer.

  • Homogenize for a specified number of cycles (e.g., 3-5 cycles) at a defined pressure (e.g., 500-1500 bar). The optimal parameters will depend on the specific formulation.

• Cooling and Nanoparticle Formation:

  • Cool the resulting nanoemulsion in an ice bath or by stirring at room temperature to allow the lipid to recrystallize and form solid nanoparticles.

• Storage:

  • Store the nanoparticle dispersion at 4°C for further analysis.

Protocol 2: Determination of Encapsulation Efficiency and Drug Loading

This protocol outlines the indirect method for quantifying the amount of drug encapsulated within the nanoparticles.

• Separation of Free Drug:

  • Take a known volume of the nanoparticle dispersion.

  • Separate the nanoparticles from the aqueous phase containing the unencapsulated drug. This can be done using centrifugal filter units with a molecular weight cut-off that retains the nanoparticles.

  • Collect the filtrate, which contains the free drug.

• Quantification of Free Drug:

  • Quantify the concentration of the drug in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Calculation of Encapsulation Efficiency (EE) and Drug Loading (DL):

  • Encapsulation Efficiency (%EE):

  • Drug Loading (%DL):

  Note: The total weight of nanoparticles can be approximated as the initial weight of the lipid and drug used.

Visualizations

Caption: Logical flow of drug expulsion from a solid lipid nanoparticle.

Caption: Workflow for nanoparticle preparation by high-pressure homogenization.

References

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Lipid nanocapsules for dermal application: a comparative study of lipid-based versus polymer-based nanocarriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Comparative Mathematical Analysis of Drug Release from Lipid-Based Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Recent Update: Solid Lipid Nanoparticles for Effective Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. europeanreview.org [europeanreview.org]
• 9. Frontiers | Formulation and characterization of cholesterol-based nanoparticles of gabapentin protecting from retinal injury [frontiersin.org]
• 10. Investigations of the effect of the lipid matrix on drug entrapment, in vitro release, and physical stability of olanzapine-loaded solid lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Myristoleyl Stearate Polymorphism in Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with Myristoleyl stearate (B1226849) polymorphism in their formulations. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Myristoleyl stearate and why is its polymorphism a concern in formulations?

Myristoleyl stearate is a wax ester used as an emollient and skin-conditioning agent in cosmetics and pharmaceutical formulations. Polymorphism refers to the ability of a solid material to exist in multiple crystalline forms, each with different physicochemical properties such as melting point, solubility, and stability. For Myristoleyl stearate, changes in polymorphic form can lead to undesirable formulation characteristics, including:

• Changes in Texture: Uncontrolled crystallization can result in a grainy or gritty texture in creams and lotions.

• Physical Instability: Polymorphic transitions can cause phase separation, oil bleeding, or changes in viscosity over time.

• Inconsistent Product Performance: Different polymorphs can affect the release of active pharmaceutical ingredients (APIs) and the overall sensory experience of a cosmetic product.

Q2: What factors can trigger polymorphic changes in Myristoleyl stearate?

The polymorphic behavior of Myristoleyl stearate, like other long-chain esters and lipids, is highly sensitive to both formulation and processing parameters. Key influencing factors include:

• Temperature and Cooling Rate: The rate at which a formulation is cooled significantly impacts crystal nucleation and growth. Rapid cooling often leads to the formation of metastable polymorphs, while slower cooling may allow for the formation of more stable, larger crystals.

• Shear and Agitation: Mechanical stress during processing, such as mixing and homogenization, can influence the type of polymorph formed and can even induce polymorphic transitions.

• Formulation Composition: The presence of other ingredients, such as solvents, co-emulsifiers, and active ingredients, can either inhibit or promote certain polymorphic forms.

• Storage Conditions: Temperature fluctuations during storage and transport can trigger the conversion of a less stable polymorph to a more stable one, leading to changes in the final product.

Troubleshooting Guides

Issue 1: My cream/lotion containing Myristoleyl stearate has developed a grainy texture over time.

• Potential Cause: This is a common issue resulting from the slow polymorphic transition of Myristoleyl stearate from a less stable to a more stable, larger crystalline form. This can be exacerbated by temperature fluctuations during storage.

• Troubleshooting Steps:

  • Control the Cooling Process: Implement a rapid cooling step after the heating phase of your formulation process. This can be achieved by using a cold water bath or a heat exchanger. Rapid cooling helps to "lock" the Myristoleyl stearate in a microcrystalline, less stable form that is less likely to become grainy.

  • Optimize Shear: Apply appropriate shear during the cooling phase to promote the formation of small, uniform crystals.

  • Incorporate Crystal Growth Inhibitors: Consider adding a small percentage of a crystal growth inhibitor to your formulation. Certain liquid oils or other esters can disrupt the crystal lattice of Myristoleyl stearate and prevent the growth of large crystals.

  • Evaluate Storage Conditions: Ensure that the final product is stored at a consistent temperature to minimize the driving force for polymorphic transitions.

Issue 2: The viscosity of my formulation changes significantly after a few weeks of storage.

• Potential Cause: A change in the crystalline network of Myristoleyl stearate due to a polymorphic transition can alter the structure of the formulation and lead to a change in viscosity.

• Troubleshooting Steps:

  • Characterize the Polymorphic State: Use techniques like Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) to identify the initial polymorphic form of Myristoleyl stearate in your formulation and to monitor any changes over time.

  • Modify the Thermal History: Experiment with different heating and cooling profiles during manufacturing. Holding the formulation at a specific temperature for a period (annealing) may encourage the formation of a more stable polymorph from the outset.

  • Adjust the Concentration: Evaluate if the concentration of Myristoleyl stearate is appropriate. A concentration that is too high can increase the likelihood of extensive crystal network formation and subsequent changes.

Data Presentation

Table 1: Generalized Thermal Properties of Lipid Polymorphs

Polymorphic Form	Relative Stability	Melting Point (T_m)	Heat of Fusion (ΔH_f)
α (Alpha)	Least Stable	Lowest	Lowest
β' (Beta Prime)	Intermediate	Intermediate	Intermediate
β (Beta)	Most Stable	Highest	Highest

Experimental Protocols

Protocol 1: Characterization of Myristoleyl Stearate Polymorphism using Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and heat of fusion of Myristoleyl stearate in a formulation, and to identify the presence of different polymorphs.

• Methodology:

  • Accurately weigh 5-10 mg of the formulation into an aluminum DSC pan and hermetically seal it.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 0°C).

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above the final melting point (e.g., 80°C).

  • Record the heat flow as a function of temperature. Endothermic peaks represent melting transitions.

  • Cool the sample back to the starting temperature at a controlled rate.

  • Reheat the sample under the same conditions as step 4 to observe any changes in the melting behavior due to the controlled cooling.

• Data Analysis: The onset temperature of an endothermic peak is typically taken as the melting point. The area under the peak corresponds to the heat of fusion. Multiple melting peaks on the first heating scan may indicate the presence of different polymorphs. Changes in the thermogram between the first and second heating scans can provide information on polymorphic transitions that occurred during the controlled cooling step.

Protocol 2: Identification of Crystalline Structure using Powder X-ray Diffraction (PXRD)

• Objective: To identify the specific crystalline form (polymorph) of Myristoleyl stearate in a solid sample or a formulation.

• Methodology:

  • Prepare a flat, uniform sample of the material to be analyzed. For a cream or lotion, this may involve carefully spreading a thin layer on a sample holder.

  • Place the sample in the PXRD instrument.

  • Expose the sample to a monochromatic X-ray beam at various angles (2θ).

  • A detector measures the intensity of the diffracted X-rays at each angle.

  • The resulting diffractogram is a plot of diffraction intensity versus the diffraction angle (2θ).

• Data Analysis: Each crystalline form has a unique powder diffraction pattern, characterized by peaks at specific 2θ angles. By comparing the obtained diffractogram to reference patterns (if available) or by observing changes in the peak positions between different samples, one can identify the polymorph(s) present.

Mandatory Visualizations

Technical Support Center: Optimization of Myristoleyl Stearate Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in the successful synthesis and optimization of Myristoleyl stearate (B1226849) nanoparticles. The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable method for preparing Myristoleyl stearate solid lipid nanoparticles (SLNs)?

A1: For lipophilic compounds like Myristoleyl stearate, high-pressure homogenization (HPH) is a widely adopted and reliable method for formulating SLNs.[1][2] This technique is advantageous as it avoids the use of organic solvents and is scalable.[1] The process typically involves a hot homogenization technique where the melted Myristoleyl stearate, often containing the active pharmaceutical ingredient (API), is dispersed in a hot aqueous surfactant solution to form a pre-emulsion. This pre-emulsion is then subjected to high-pressure homogenization to produce a nanoemulsion. Subsequent cooling allows the lipid to recrystallize, forming the solid nanoparticles.[3]

Q2: Which process parameters have the most significant impact on the final nanoparticle characteristics?

A2: Several process parameters critically influence the quality of Myristoleyl stearate nanoparticles. The most significant include:

• Lipid Concentration: The amount of Myristoleyl stearate affects the particle size and the drug loading capacity.[3][4]

• Surfactant Type and Concentration: The choice and concentration of the surfactant are vital for stabilizing the nanoparticles and preventing aggregation.[3][4]

• Homogenization Parameters: The pressure, number of homogenization cycles, and temperature directly impact the particle size and polydispersity index (PDI).[3][5]

• Drug-to-Lipid Ratio: The solubility of the drug in the molten Myristoleyl stearate is crucial. Overloading the lipid matrix can lead to drug expulsion and lower encapsulation efficiency.[3]

Q3: How can I measure the encapsulation efficiency (EE) of my Myristoleyl stearate nanoparticles?

A3: Encapsulation efficiency is typically determined using an indirect method.[3] This involves separating the newly formed nanoparticles from the aqueous medium, which contains the unencapsulated drug. The amount of free drug in the supernatant is then quantified, commonly by High-Performance Liquid Chromatography (HPLC). The EE is calculated by subtracting the amount of free drug from the total amount of drug used in the formulation.[3]

Q4: What is the expected particle size range for Myristoleyl stearate SLNs?

A4: For SLNs prepared by hot homogenization, it is common to achieve particle sizes in the range of 150 nm to 500 nm.[3] However, with optimization of process parameters, particle sizes below 200 nm with a narrow, monomodal size distribution can be achieved.[6][7]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, providing potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solution
Low Encapsulation Efficiency (<70%)	Drug Expulsion: The concentration of the drug is too high for the Myristoleyl stearate matrix, leading to its expulsion upon lipid recrystallization.[3]	Decrease the initial drug amount. Optimize the drug-to-lipid ratio; a common starting point is a ratio between 1:5 and 1:10.[3]
Poor Drug Solubility in Lipid: The active pharmaceutical ingredient has limited solubility in molten Myristoleyl stearate.	If possible, select a different lipid matrix where the drug has higher solubility. If using a co-lipid, ensure miscibility at the working temperature.
Large Particle Size (>500 nm) or High PDI (>0.3)	Insufficient Homogenization Energy: The homogenization pressure or duration is not sufficient to break down the pre-emulsion into nano-sized droplets.[3]	Increase the homogenization pressure (a typical range is 500-1500 bar) and the number of homogenization cycles (typically 3-5 cycles).[3]
Particle Aggregation: The surfactant concentration is too low to provide adequate steric or electrostatic stabilization.[3]	Increase the surfactant concentration. Ensure the chosen surfactant provides a sufficient surface charge (Zeta Potential > ±30 mV for electrostatic stabilization).[3]
Over-processing: In some cases, excessive homogenization can lead to particle coalescence and an increase in particle size.[3]	Systematically vary the number of homogenization cycles and measure the particle size at each step to identify the optimal processing time.[3]
Particle Growth During Storage	Lipid Polymorphism: The lipid matrix may undergo polymorphic transitions during storage, leading to drug expulsion and particle aggregation.[1]	Store the nanoparticle dispersion at a low temperature (e.g., 4°C) to minimize lipid recrystallization. The inclusion of a liquid lipid to form Nanostructured Lipid Carriers (NLCs) can also improve stability.

Data Presentation: Influence of Process Parameters on Nanoparticle Properties

The following table summarizes the general effects of key process parameters on the final characteristics of solid lipid nanoparticles. Note that these are general trends, and the optimal conditions for Myristoleyl stearate nanoparticles should be determined experimentally.

Process Parameter	Effect on Particle Size	Effect on Polydispersity Index (PDI)	Effect on Encapsulation Efficiency (EE)
Lipid Concentration	Increasing concentration can lead to an increase in particle size.[4]	May increase with higher lipid concentrations.	Can increase up to an optimal point, after which it may decrease.
Surfactant Concentration	Increasing concentration generally decreases particle size.[4]	Generally decreases with higher surfactant concentration.	Tends to increase with higher surfactant concentration, but an excess can form micelles that compete for the drug.[3]
Homogenization Pressure	Higher pressure leads to smaller particle sizes.[3]	Generally decreases with higher pressure.	Higher pressure can lead to smaller particles with a larger surface area, potentially affecting drug loading.[3]
Number of Homogenization Cycles	Increasing the number of cycles generally reduces particle size, up to a certain point.[5]	Tends to decrease with an optimal number of cycles.	Can be influenced by the final particle size and surface area.
Homogenization Temperature	Higher temperatures (above the lipid's melting point) facilitate the formation of a fine emulsion, leading to smaller nanoparticles upon cooling.[1]	An optimal temperature can lead to a more uniform particle size distribution.	Can influence the solubility of the drug in the lipid melt, thereby affecting EE.

Experimental Protocols

Key Experiment: Preparation of Myristoleyl Stearate Nanoparticles by Hot High-Pressure Homogenization

Materials:

• Myristoleyl stearate (Solid Lipid)

• Active Pharmaceutical Ingredient (API) - lipophilic

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified Water

Procedure:

• Preparation of the Lipid Phase: Myristoleyl stearate and the API are weighed and heated to a temperature approximately 5-10°C above the melting point of the lipid. The mixture is stirred until a clear, homogenous lipid melt is obtained.

• Preparation of the Aqueous Phase: The surfactant is dissolved in purified water and heated to the same temperature as the lipid phase.

• Formation of the Pre-emulsion: The hot lipid phase is dispersed into the hot aqueous phase under high-speed stirring (e.g., using a high-shear homogenizer) for a few minutes. This results in the formation of a coarse oil-in-water emulsion (pre-emulsion).

• High-Pressure Homogenization: The hot pre-emulsion is immediately passed through a high-pressure homogenizer. The homogenization is typically performed at a pressure between 500 and 1500 bar for 3 to 5 cycles.[3] The temperature of the homogenizer should be maintained above the melting point of the lipid.

• Cooling and Nanoparticle Formation: The resulting hot nanoemulsion is cooled down to room temperature or in an ice bath under gentle stirring. This rapid cooling facilitates the recrystallization of the lipid, leading to the formation of solid lipid nanoparticles.[3]

• Storage: The final SLN dispersion is stored at a controlled temperature (e.g., 4°C) for further characterization.

Mandatory Visualizations

Caption: Workflow for Myristoleyl stearate nanoparticle synthesis via hot high-pressure homogenization.

Caption: Relationship between process parameters and nanoparticle characteristics. (+) indicates a direct relationship, (-) an inverse relationship, and (+/-) a more complex or biphasic relationship.

References

• 1. jddtonline.info [jddtonline.info]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Influence of process variables on particle size of solid lipid nanoparticles - IJNDD [ijndd.in]
• 5. mdpi.com [mdpi.com]
• 6. (Open Access) Influence of process and formulation parameters on the preparation of solid lipid nanoparticles by dual centrifugation. (2021) | Denise Steiner | 18 Citations [scispace.com]
• 7. Influence of process and formulation parameters on the preparation of solid lipid nanoparticles by dual centrifugation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to In Vitro Skin Permeation of Myristoleyl Stearate and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of in vitro skin permeation studies relevant to Myristoleyl stearate (B1226849) and commonly used alternative penetration enhancers. Due to the limited publicly available in vitro skin permeation data specifically for Myristoleyl stearate, this document focuses on the established methodologies and provides a comparative assessment of well-characterized penetration enhancers that are structurally or functionally similar. The experimental data presented for these alternatives will serve as a valuable reference for formulation scientists and researchers evaluating new excipients like Myristoleyl stearate.

Understanding In Vitro Skin Permeation Studies

In vitro permeation testing (IVPT) is a crucial method for evaluating the rate and extent of a drug's permeation through the skin.[1] These studies are essential in the development of topical and transdermal drug delivery systems. The most common apparatus used for these studies is the vertical Franz diffusion cell.[1][2] This system is designed to mimic the physiological conditions of skin, allowing for the assessment of a formulation's ability to deliver an active pharmaceutical ingredient (API) across the skin barrier.[3]

Experimental Protocol: The Franz Diffusion Cell Method

The Franz diffusion cell is a simple, reproducible, and widely accepted model for in vitro skin permeation studies.[2][4] The apparatus consists of a donor chamber, a receptor chamber, and a membrane holder.

Key Steps in the Protocol:

• Membrane Preparation: Excised human or animal skin (e.g., porcine ear skin) is commonly used.[4][5] The skin is carefully prepared to a specific thickness and equilibrated before being mounted on the diffusion cell.[6] Synthetic membranes can also be used for certain studies, such as in vitro release tests (IVRT).[2]

• Cell Assembly: The prepared skin membrane is placed between the donor and receptor chambers, with the stratum corneum facing the donor compartment.[6] The two chambers are then securely clamped together.

• Receptor Fluid: The receptor chamber is filled with a degassed receptor solution, typically a phosphate-buffered saline (PBS) that may contain a solubilizing agent to ensure sink conditions.[6] A magnetic stir bar is placed in the receptor chamber to ensure continuous mixing.[6]

• Temperature Control: The assembled cells are placed in a circulating water bath maintained at 32°C to simulate the temperature of the skin surface.[5]

• Dosing: A precise amount of the test formulation is applied evenly to the surface of the skin in the donor chamber.[6]

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor chamber for analysis. The volume withdrawn is replaced with fresh, pre-warmed receptor fluid.[3][4]

• Quantification: The concentration of the permeated active ingredient in the collected samples is determined using a validated analytical method, most commonly High-Performance Liquid Chromatography (HPLC).[3]

Performance Comparison of Penetration Enhancers

Penetration Enhancer	Model Drug	Membrane	Key Findings
Isopropyl Myristate (IPM)	Meloxicam	Not Specified	Flux: 83.789 µg/cm²/h. Showed significant enhancement compared to a control without an enhancer.[7]
Dimenhydrinate	Not Specified	A combination of 1.75% IPM with ethanol (B145695) and propylene (B89431) glycol showed promising results in boosting permeability.[8]
Oleic Acid (OA)	Meloxicam	Not Specified	Flux: 84.405 µg/cm²/h. Demonstrated a higher enhancement ratio compared to IPM in the same study.[7]
Propylene Glycol (PG)	Not Specified	Human Skin	Found to significantly elevate transepidermal water loss (TEWL), indicating an alteration of the skin barrier.[9]
Lauric Acid	Aminophylline	Shed Snake Skin	Showed a significant enhancement in drug permeability, with the effect being concentration-dependent.[10]
Ethanol	Aminophylline	Shed Snake Skin	Exhibited the highest enhancement factor among the tested enhancers, although with a noticeable lag time.[10]

Visualizing the Experimental Workflow and Comparisons

To further clarify the experimental process and the comparative nature of these studies, the following diagrams are provided.

Caption: Experimental workflow for a typical in vitro skin permeation study using Franz diffusion cells.

Caption: Comparative performance of common penetration enhancers based on available experimental data.

References

• 1. Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methods to Evaluate Skin Penetration In Vitro [mdpi.com]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. mmsl.cz [mmsl.cz]
• 5. 5 mm Franz Diffusion Cell, jacketed for in vitro Skin Permeation Test [xenometrix.ch]
• 6. benchchem.com [benchchem.com]
• 7. Effect of Isopropyl Myristate and Oleic Acid as the Penetration Enhancer on Transdermal Patch: Characteristics and In-Vitro Diffusion [ejchem.journals.ekb.eg]
• 8. jptcp.com [jptcp.com]
• 9. Influence of skin penetration enhancers on skin barrier function and skin protease activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of Various Penetration Enhancers on Penetration of Aminophylline Through Shed Snake Skin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Properties of Wax Esters: Myristoleyl Stearate in Context

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and cosmetic formulation, the selection of excipients with precise thermal characteristics is paramount. Wax esters, a diverse class of lipids, are frequently employed for their unique structural and thermal properties, influencing everything from product stability and manufacturing efficiency to the sensory experience and bioavailability of active ingredients. This guide provides a comparative analysis of the thermal properties of Myristoleyl Stearate against other commonly utilized wax esters.

Due to a scarcity of readily available experimental data for Myristoleyl Stearate, this comparison will leverage data for its saturated counterpart, Myristyl Stearate. We will explore the measured thermal properties of Myristyl Stearate alongside other key wax esters—Cetyl Palmitate, Stearyl Stearate, and Behenyl Behenate. Furthermore, we will theorize on the likely impact of the unsaturated myristoleyl chain on these thermal characteristics.

Comparative Thermal Properties of Saturated Wax Esters

The thermal behavior of wax esters is primarily dictated by the length and saturation of their constituent fatty acid and fatty alcohol chains. Longer, saturated chains can pack more tightly, leading to higher melting points and enthalpies of fusion. The following table summarizes the key thermal properties of selected saturated wax esters, providing a baseline for our comparison.

Thermal Property	Myristyl Stearate (Tetradecyl Stearate)	Cetyl Palmitate (Hexadecyl Hexadecanoate)	Stearyl Stearate (Octadecyl Octadecanoate)	Behenyl Behenate (Docosyl Docosanoate)
Melting Point (°C)	~55 °C	54 - 56 °C	62 °C	70 - 74 °C
Heat of Fusion (ΔHf)	Data not readily available	Data not readily available	Data not readily available	Data not readily available
Molecular Formula	C₃₂H₆₄O₂	C₃₂H₆₄O₂	C₃₆H₇₂O₂	C₄₄H₈₈O₂
Molecular Weight ( g/mol )	480.85	480.86	536.96	649.17

The Predicted Influence of Unsaturation: The Case of Myristoleyl Stearate

Myristoleyl Stearate is the ester of myristoleyl alcohol and stearic acid. The key distinction between myristoleyl alcohol and myristyl alcohol is the presence of a cis double bond in the myristoleyl chain (C14:1). This single point of unsaturation introduces a "kink" in the hydrocarbon chain, which disrupts the orderly packing of the molecules in the solid state.

Consequently, it is anticipated that Myristoleyl Stearate will exhibit a lower melting point and a lower heat of fusion compared to its saturated analog, Myristyl Stearate. The reduced intermolecular forces resulting from less efficient packing require less energy to transition from a solid to a liquid state. This characteristic would make Myristoleyl Stearate a softer, more pliable wax at room temperature, with potential applications in formulations requiring a lower melting temperature and a creamier texture.

Experimental Protocols

The thermal properties outlined in this guide are typically determined using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The following are detailed, generalized methodologies for these key experiments.

Differential Scanning Calorimetry (DSC) for Wax Esters

DSC is a fundamental technique for determining the melting point and heat of fusion of crystalline materials like wax esters.

Instrumentation: A calibrated Differential Scanning Calorimeter is employed for analysis.

Sample Preparation:

• A sample of 5-10 mg of the wax ester is accurately weighed into an aluminum DSC pan.

• The pan is hermetically sealed to prevent any loss of sample during heating.

• An empty, hermetically sealed aluminum pan is utilized as a reference.

Thermal Analysis Program:

• Equilibration: The sample is first equilibrated at a temperature well below its anticipated melting point (e.g., 0°C) and held isothermally for several minutes to ensure thermal stability.

• Heating Ramp: The sample is then heated at a constant rate, typically 10°C/min, to a temperature sufficiently above its melting point to ensure complete melting.

• Cooling Ramp: Following the initial heating, the sample is cooled at a controlled rate (e.g., 10°C/min) to observe crystallization behavior.

• Second Heating Ramp: A second heating ramp is often performed to analyze the thermal properties of the sample after a controlled thermal history.

Data Analysis:

• Melting Point (Tm): Determined as the peak temperature of the endothermic melting event.

• Heat of Fusion (ΔHf): Calculated by integrating the area under the melting peak.

Thermogravimetric Analysis (TGA) for Wax Esters

TGA is used to assess the thermal stability and decomposition profile of wax esters.

Instrumentation: A Thermogravimetric Analyzer is used for the measurements.

Sample Preparation:

• A sample of 5-10 mg of the wax ester is accurately weighed into a ceramic or aluminum TGA pan.

Thermal Analysis Program:

• Inert Atmosphere: The analysis is typically conducted under an inert nitrogen atmosphere with a purge rate of 20-50 mL/min to prevent oxidation.

• Heating Program: The sample is heated from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate, commonly 10°C/min or 20°C/min.

Data Analysis:

• Decomposition Temperature: The onset temperature of weight loss indicates the beginning of thermal decomposition.

• Residual Mass: The mass remaining at the end of the experiment provides information about any non-volatile components.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the thermal analysis of wax esters using DSC and TGA.

A Comparative Guide to Skin Penetration Enhancers: Oleic Acid vs. Myristoleyl Stearate

For Researchers, Scientists, and Drug Development Professionals

In the development of transdermal and topical drug delivery systems, the selection of an appropriate penetration enhancer is a critical factor in achieving therapeutic efficacy. An effective enhancer must safely and reversibly overcome the barrier function of the stratum corneum, allowing for the optimal permeation of the active pharmaceutical ingredient (API). This guide provides a comparative analysis of two molecules, oleic acid and myristoleyl stearate (B1226849), in the context of their efficacy as penetration enhancers.

This comparison reveals a significant disparity in the available scientific evidence. Oleic acid is a well-researched and widely recognized penetration enhancer with a substantial body of literature supporting its use and defining its mechanisms of action. In stark contrast, "myristoleyl stearate" does not appear to be a standard chemical designation in scientific literature. The closely related and commercially available compound, myristyl stearate , is primarily utilized in the cosmetics industry as an emollient and skin-conditioning agent, with no discernible evidence to support its role as a penetration enhancer for pharmaceutical actives.

Oleic Acid: A Profile of a Proven Penetration Enhancer

Oleic acid, a monounsaturated omega-9 fatty acid, has been extensively studied and utilized as a penetration enhancer in numerous pharmaceutical formulations. Its ability to enhance the permeation of a wide range of drugs across the skin is well-documented.

Mechanism of Action

The primary mechanism by which oleic acid enhances skin penetration involves the disruption of the highly ordered lipid structure of the stratum corneum. This is achieved through two main processes:

• Lipid Fluidization: Oleic acid integrates into the intercellular lipid matrix of the stratum corneum, increasing its fluidity. This change from a well-ordered gel phase to a more disordered liquid crystalline phase reduces the diffusional resistance of the skin barrier.[1][2]

• Phase Separation: Oleic acid can induce phase separation within the lipid domains of the stratum corneum.[1][3] This creates regions of higher permeability, or "pools," through which drug molecules can more easily pass.

These actions are temporary and reversible, allowing the skin to regain its barrier function after the enhancer is no longer present.

Quantitative Efficacy Data

The efficacy of oleic acid as a penetration enhancer is typically quantified by parameters such as the enhancement ratio (ER), flux (J), and permeability coefficient (Kp). The following table summarizes representative data from various studies. It is important to note that the enhancement effect is highly dependent on the specific drug molecule, the formulation, and the experimental conditions.

Drug	Vehicle	Concentration of Oleic Acid	Enhancement Ratio (ER)	Key Findings
Indomethacin (B1671933)	Propylene Glycol	Not Specified	~10-fold	Demonstrated significant enhancement of indomethacin permeation.[4]
Methylparaben	Not Specified	20%	2.4	Showed a modest enhancement effect for methylparaben.[4]
Diclofenac Diethylamine (DIC-DEA)	Isopropyl alcohol/propylene glycol/water	0.75%	3.1-fold (cumulative amount at 24h)	Oleic acid promoted more rapid permeation of DIC-DEA compared to oleyl alcohol in the initial hours.[3]
Meloxicam (MX)	Transdermal Patch	5-20% w/w	1.070	The highest flux was observed with oleic acid compared to isopropyl myristate.[5][6][7]
Metoprolol Tartrate (MT)	Propylene Glycol/Phosphate Buffered Saline	5% w/v	Not explicitly stated, but highest flux among fatty acids tested	Oleic acid showed the highest permeation enhancement for MT among the fatty acids studied.[8]

Myristyl Stearate: An Emollient, Not a Penetration Enhancer

A thorough review of the scientific literature and chemical databases reveals that "myristoleyl stearate" is not a recognized chemical name. The closest standard chemical is myristyl stearate , which is the ester of myristyl alcohol and stearic acid, with the chemical name tetradecyl octadecanoate and CAS number 17661-50-6.[1][3][4][9]

Myristyl stearate is widely used in the cosmetics and personal care industry.[10][11][12][13] Its primary functions in these formulations are:

• Emollient: It softens and soothes the skin, giving it a smooth appearance.[11][12]

• Skin-Conditioning Agent: It helps to maintain the skin in good condition.[6][10]

• Texture Enhancer: It improves the feel and consistency of creams and lotions.

Crucially, there are no published scientific studies that evaluate myristyl stearate as a penetration enhancer for the delivery of pharmaceutical drugs. Its chemical structure, a long-chain saturated ester, suggests that it would likely act as an occlusive agent on the skin surface, which is a different mechanism from the fluidizing action of unsaturated fatty acids like oleic acid.

Experimental Protocols for Evaluating Penetration Enhancers

The efficacy of a potential penetration enhancer is typically evaluated using in vitro permeation studies. A standard experimental setup involves the use of a diffusion cell, such as a Franz diffusion cell.

Key Components of an In Vitro Permeation Study:

• Skin Membrane: Human or animal skin (e.g., porcine ear skin) is used as the membrane separating the donor and receptor compartments of the diffusion cell.[14][15] The stratum corneum can be isolated, or full-thickness skin can be used.

• Diffusion Cell: A Franz diffusion cell is a common apparatus that consists of a donor chamber, where the formulation with the API and enhancer is applied, and a receptor chamber filled with a receptor solution.[16][17]

• Receptor Solution: This solution, typically a phosphate-buffered saline (PBS) at a physiological pH, is maintained at a constant temperature (around 32°C to mimic skin surface temperature) and continuously stirred.[17] It is designed to ensure sink conditions, meaning the concentration of the drug in the receptor fluid remains low, which is the primary driving force for diffusion.

• Sampling and Analysis: Samples are withdrawn from the receptor solution at predetermined time points and analyzed using a validated analytical method, such as high-performance liquid chromatography (HPLC), to determine the concentration of the permeated drug.

• Data Analysis: The cumulative amount of drug permeated per unit area is plotted against time. From this plot, key parameters like the steady-state flux (Jss), lag time (tL), and permeability coefficient (Kp) are calculated. The enhancement ratio is determined by dividing the flux of the drug with the enhancer by the flux of the drug without the enhancer.

Visualizing Mechanisms and Workflows

Signaling Pathways and Mechanisms

The following diagram illustrates the proposed mechanism of action for oleic acid as a penetration enhancer. As there is no known penetration enhancement mechanism for myristyl stearate, a corresponding diagram cannot be provided.

Mechanism of Oleic Acid Penetration Enhancement

Experimental Workflow

The diagram below outlines a typical experimental workflow for evaluating the efficacy of a penetration enhancer using an in vitro permeation test (IVPT).

In Vitro Permeation Test (IVPT) Workflow

Conclusion

Based on a comprehensive review of the available scientific literature, oleic acid is a well-established penetration enhancer with a clearly defined mechanism of action and a significant amount of supporting efficacy data. It functions by disrupting the lipid barrier of the stratum corneum, thereby facilitating the permeation of various drug molecules.

References

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• 5. Myristyl Stearate 17661-50-6, China Myristyl Stearate 17661-50-6 Manufacturers, China Myristyl Stearate 17661-50-6 Suppliers - surfactantchem [chemnet.com]
• 6. myristyl stearate, 17661-50-6 [thegoodscentscompany.com]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. MYRISTIC ACID MYRISTYL ESTER (MYRISTYL MYRISTATE) - Ataman Kimya [atamanchemicals.com]
• 9. Myristyl Stearate | C32H64O2 | CID 28678 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. makingcosmetics.com [makingcosmetics.com]
• 11. m.indiamart.com [m.indiamart.com]
• 12. cosmeticsinfo.org [cosmeticsinfo.org]
• 13. Myristyl Stearate – Aksh [akshindustries.com]
• 14. cosmobiousa.com [cosmobiousa.com]
• 15. MYRISTYL MYRISTATE - Ataman Kimya [atamanchemicals.com]
• 16. Myristyl stearate [webbook.nist.gov]
• 17. parchem.com [parchem.com]